Cas no 53294-13-6 ( )

  structure
  structure
Product Name: 
CAS No:53294-13-6
MF:C11H17N3O6
MW:287.269182920456
CID:938278
PubChem ID:323807
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboxylic acid, 5-amino-1-.α.-D-xylofuranosyl-, ethyl ester
    • AC1L897W
    • AG-G-22469
    • CTK5B2741
    • NSC286323
    • NSC-313671
    • NSC-286625
    • NSC286625
    • NSC-286626
    • 64239-99-2
    • DTXSID10967877
    • Ethyl 5-amino-1-pentofuranosyl-1H-imidazole-4-carboxylate
    • Ethyl 5-amino-1-(3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-imidazole-4-carboxylate
    • 53294-13-6
    • 61134-00-7
    • NSC286626
    • NSC313671
    •  
    • Inchi: 1S/C11H17N3O6/c1-2-19-11(18)6-9(12)14(4-13-6)10-8(17)7(16)5(3-15)20-10/h4-5,7-8,10,15-17H,2-3,12H2,1H3
    • InChI Key: CIOFMTDTBDVWFN-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=NC(C(=O)OCC)=C1N)O)O

Computed Properties

  • Exact Mass: 287.11200
  • Monoisotopic Mass: 287.11173527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 140.06000
  • LogP: -1.16530
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.